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Compound of Interest

Compound Name:
6-

(Hydroxymethyl)picolinohydrazide

Cat. No.: B1499584 Get Quote

Essential Safety and Handling Guide for 6-
(Hydroxymethyl)picolinohydrazide
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety protocols, personal

protective equipment (PPE) recommendations, and disposal procedures for 6-
(Hydroxymethyl)picolinohydrazide, a compound requiring careful management in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for 6-(Hydroxymethyl)picolinohydrazide is not

readily available, data from structurally similar compounds, such as 3-(Hydroxymethyl)pyridine

and Methyl 6-(Hydroxymethyl)nicotinate, indicate that it may cause skin and eye irritation.[1][2]

Therefore, a cautious approach to handling is necessary, employing a comprehensive suite of

personal protective equipment.

Table 1: Personal Protective Equipment (PPE) for Handling 6-
(Hydroxymethyl)picolinohydrazide
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Body Part Required PPE
Specifications and
Recommendations

Eyes Chemical Splash Goggles

Must meet ANSI standard

Z87.1-2003. Required for all

work with the compound,

especially when handling

solutions.[3]

Face Shield

To be worn in addition to

goggles when there is a risk of

splashing or spraying outside

of a fume hood.[3]

Hands Chemically Resistant Gloves

For chemicals with unknown

toxicity, it is recommended to

wear a flexible laminate glove

(e.g., Silver Shield or 4H)

under a pair of heavy-duty,

chemically resistant outer

gloves.[3]

Body
Flame-Resistant Laboratory

Coat

Required in research

laboratories at all times.[3]

Respiratory NIOSH-Approved Respirator

Use in a well-ventilated area. If

dust or aerosols are

generated, a local exhaust or a

respirator may be necessary.

Feet Closed-Toed Shoes

Open-toed shoes or sandals

are not permitted in the

laboratory.[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. The work area, preferably a chemical fume hood, should be clean and uncluttered.
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All personnel involved must be trained on the specific hazards and handling procedures for

this compound.[4]

Handling:

Wash hands thoroughly before and after handling the compound.[1]

Avoid direct contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

Measure and dispense the compound carefully to avoid generating dust or aerosols.

In Case of Exposure:

Eyes: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1]

Skin: Wash off immediately with soap and plenty of water while removing all contaminated

clothing. Seek medical attention.[1]

Inhalation: Move the individual to fresh air. If not breathing, provide artificial respiration.

Seek medical attention.[1]

Ingestion: If swallowed, seek immediate medical assistance.[1]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as strong oxidizing agents and acids.[1]

Disposal Plan
Proper disposal of 6-(Hydroxymethyl)picolinohydrazide and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including unused compound, contaminated PPE

(gloves, gowns), and absorbent materials from spills, should be collected in a designated,

properly labeled, and sealed hazardous waste container.[4]
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Spill Cleanup: In the event of a spill, use an inert absorbent material such as sand, silica gel,

or vermiculite to soak up the substance.[1] Place the absorbed material into a suitable,

closed container for disposal.

Disposal Route: Dispose of the hazardous waste through an approved waste disposal plant.

[1] All disposal activities must adhere to federal, state, and local regulations for hazardous

waste.[4]

Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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